7-Chloro-2-(2-(diethylamino)ethyl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-2-[2-(diethylamino)ethyl]-1-pyridin-4-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H22ClN3O3/c1-3-25(4-2)11-12-26-19(14-7-9-24-10-8-14)18-20(27)16-13-15(23)5-6-17(16)29-21(18)22(26)28/h5-10,13,19H,3-4,11-12H2,1-2H3
• InChI Key: GBQGIXVXJLZXLR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C=C3)Cl)C4=CC=NC=C4
• Molecular Formula: C22H22ClN3O3
• Molecular Weight: 411.9 g/mol
• CAS No.: 874397-53-2

Description

7-Chloro-2-(2-(diethylamino)ethyl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C22H22ClN3O3 and its molecular weight is 411.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

A study by Gosavi-Mirkute et al. (2017) discusses the synthesis and characterization of naphthoquinone-based chemosensors for transition metal ions, which exhibit selective coordination and remarkable selectivity towards Cu2+ ions. This research highlights the potential of heterocyclic compounds in developing sensitive and selective chemosensors for metal ion detection (Gosavi-Mirkute et al., 2017).

Novel Routes to Heterocyclic Carbonitriles

Landmesser et al. (2008) reported a novel synthesis route for dihydro-9-oxo-9H-indeno[2,1-c]pyridine-4-carbonitriles, showcasing the diversity and versatility of heterocyclic compounds in organic synthesis. This study exemplifies the innovative approaches to synthesizing complex heterocyclic structures with potential applications in materials science and pharmaceuticals (Landmesser et al., 2008).

Fused Heterocyclic Derivatives Synthesis

The synthesis of thio- and furan-fused heterocycles by Ergun et al. (2014) involves the creation of novel compounds with potential for further exploration in pharmaceutical and materials chemistry. This research underscores the importance of developing new synthetic methods for fused heterocycles (Ergun et al., 2014).

Pyrolysis for Proteinaceous Material Analysis

Boon and Leeuw (1987) utilized pyrolysis-gas chromatography-mass spectrometry for the analysis of proteinaceous materials, revealing amino acid sequence information. This application is significant for the analysis of complex biological materials and could inspire similar analytical techniques for compounds with heterocyclic structures (Boon & Leeuw, 1987).

Semiconductor Materials Synthesis

Zhou et al. (2019) explored nitrogen-embedded small-molecule semiconducting materials, highlighting the role of chlorine atoms in modifying their electrochemical and carrier transport properties. This research may offer insights into designing new semiconducting materials with specific electronic properties (Zhou et al., 2019).